2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C17H12N4O2S2
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-[(5-naphthalen-1-yl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C17H12N4O2S2/c22-14(19-16-18-8-9-24-16)10-25-17-21-20-15(23-17)13-7-3-5-11-4-1-2-6-12(11)13/h1-9H,10H2,(H,18,19,22)
• InChI Key: SRTPCGKNHXKROM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NN=C(O3)SCC(=O)NC4=NC=CS4

Description

2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis in cancer cells. It has also been proposed that the compound acts as a metal chelator, which could explain its potential use as a fluorescent probe for the detection of metal ions.
Biochemical and physiological effects:
The biochemical and physiological effects of 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide have been studied in various in vitro and in vivo models. The compound has been found to exhibit low toxicity towards normal cells, which makes it a promising candidate for further development as an anticancer agent. It has also been found to exhibit good stability and bioavailability, which are important factors for its potential use as a fluorescent probe.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its low toxicity towards normal cells. This makes it a useful tool for studying the mechanisms of action of anticancer agents. However, one of the limitations of using this compound is its relatively low solubility in water, which could affect its bioavailability in certain experimental conditions.

Future Directions

There are several future directions for the study of 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One of the main areas of research could be the development of more efficient synthesis methods for the compound. Another direction could be the study of the compound's potential use as a metal chelator in various biological systems. Additionally, the compound could be further studied for its potential use as a fluorescent probe for the detection of metal ions in living cells.

Synthesis Methods

The synthesis of 2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves the reaction of 2-mercaptobenzothiazole and 5-(1-naphthyl)-1,3,4-oxadiazole-2-thiol with ethyl chloroacetate in the presence of potassium carbonate. The reaction takes place in ethanol at room temperature and yields the desired compound in good yields.

Scientific Research Applications

2-{[5-(1-naphthyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. The compound has shown promising results in the field of cancer research, where it has been found to exhibit potent anticancer activity against various cancer cell lines. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.